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Compound of Interest

Compound Name: N-acetyl-N-methyl-D-Alanine

Cat. No.: B15300691

CAS Number: 2290775-80-1

Disclaimer: Scientific literature and publicly available data for N-acetyl-N-methyl-D-Alanine
with CAS number 2290775-80-1 are limited. This guide provides a comprehensive overview
based on the chemistry of its constituent functional groups and data from closely related
analogs. The experimental protocols and potential biological roles described herein are
representative and intended to serve as a foundation for researchers and drug development
professionals.

Introduction

N-acetyl-N-methyl-D-Alanine is a modified amino acid derivative characterized by the
presence of an N-acetyl group and an N-methyl group on the D-enantiomer of alanine. Such
modifications are of significant interest in medicinal chemistry and drug development. N-
methylation of peptides can enhance their pharmacokinetic properties, including increased
metabolic stability and cell permeability.[1][2] The D-amino acid configuration can confer
resistance to enzymatic degradation and offer unique conformational properties.[3] This guide
provides an overview of the synthesis, potential biological significance, and experimental
considerations for N-acetyl-N-methyl-D-Alanine.

Physicochemical Properties

Quantitative data for N-acetyl-N-methyl-D-Alanine is not readily available. The following table
summarizes the predicted and known properties of its parent and related molecules.
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Value (Predicted/Analog

Property Reference Compound
Data)

Molecular Formula CeH11NOs3 N-acetyl-N-methyl-D-Alanine

Molecular Weight 145.16 g/mol N-acetyl-N-methyl-D-Alanine
White to off-white powder ]

Appearance N-Acetyl-D-alanine
(Expected)

N Soluble in water and polar General N-acetylated amino

Solubility i .
organic solvents (Expected) acids

Storage Temperature -20°C (Recommended) N-Acetyl-D-alanine

Synthesis

A specific, validated protocol for the synthesis of N-acetyl-N-methyl-D-Alanine is not
published in readily accessible literature. However, a representative synthesis can be proposed
based on standard organic chemistry procedures for the N-methylation and N-acetylation of
amino acids.

Representative Experimental Protocol: Synthesis of N-
acetyl-N-methyl-D-Alanine

This protocol is a hypothetical multi-step synthesis starting from D-alanine.
Step 1: N-methylation of D-alanine
A common method for the N-methylation of amino acids involves reductive amination.

e Materials: D-alanine, Formaldehyde (37% in H20), Sodium borohydride (NaBHa4), Methanol,
Hydrochloric acid (HCI), Diethyl ether.

e Procedure:
o Dissolve D-alanine in aqueous methanol.

o Add formaldehyde solution and stir at room temperature.
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o Cool the reaction mixture in an ice bath and slowly add sodium borohydride.

o Allow the reaction to warm to room temperature and stir overnight.

o Acidify the mixture with HCI and concentrate under reduced pressure.

o Wash the resulting solid with diethyl ether to yield N-methyl-D-alanine hydrochloride.
Step 2: N-acetylation of N-methyl-D-alanine

e Materials: N-methyl-D-alanine hydrochloride, Acetic anhydride, Triethylamine, Chloroform,
Sodium bicarbonate, Ethyl acetate, Anhydrous sodium sulfate.

e Procedure:
o Suspend N-methyl-D-alanine hydrochloride in chloroform.
o Add triethylamine, followed by the dropwise addition of acetic anhydride.
o Stir the mixture at room temperature for 24 hours.
o Quench the reaction with water and neutralize with sodium bicarbonate.
o Separate the organic layer and extract the aqueous layer with ethyl acetate.

o Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under
reduced pressure to obtain crude N-acetyl-N-methyl-D-Alanine.

o Purify the product by recrystallization or column chromatography.

Synthesis Workflow Diagram

; N-methylation . .
D-Alanine (ResE A N-methyl-D-Alanine ﬁ.—> N-acetyl-N-methyl-D-Alanine

Click to download full resolution via product page

Caption: A representative workflow for the synthesis of N-acetyl-N-methyl-D-Alanine.
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Potential Biological Significance and Applications

While no specific biological activity has been reported for N-acetyl-N-methyl-D-Alanine, its
structural components suggest potential roles in microbiology and pharmacology.

Role in Microbiology

D-alanine is a crucial component of the peptidoglycan cell wall in many bacteria.[3] The
terminal D-alanyl-D-alanine dipeptide is essential for the cross-linking of peptidoglycan chains,
a reaction catalyzed by transpeptidases.[4] N-acetylated D-amino acids can be utilized by
some microorganisms and may play a role in cell wall metabolism or detoxification.[5]

The presence of the N-acetyl and N-methyl groups could potentially make N-acetyl-N-methyl-
D-Alanine an inhibitor of enzymes involved in peptidoglycan synthesis or a probe for studying
bacterial cell wall dynamics.

Applications in Drug Development

N-methylation is a common strategy in peptide-based drug design to improve pharmacological
properties.[1][6] This modification can:

¢ Increase resistance to proteolytic degradation.[1]
o Enhance membrane permeability and oral bioavailability.[2]
» Constrain peptide conformation, potentially leading to higher receptor affinity and selectivity.

N-acetyl-N-methyl-D-Alanine could serve as a unique building block for the synthesis of
peptidomimetics with improved therapeutic potential.

Potential Signaling Pathway Involvement: Bacterial
Peptidoglycan Biosynthesis

Given the D-alanine core, a relevant signaling and biosynthetic pathway to consider is that of
bacterial peptidoglycan synthesis. N-acetyl-N-methyl-D-Alanine could potentially interact with
enzymes in this pathway.
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Caption: The role of D-alanine in bacterial peptidoglycan biosynthesis and potential points of
interaction.

Analytical Methods

The characterization and analysis of N-acetyl-N-methyl-D-Alanine would typically involve
standard analytical techniques.

Analytical Technique Expected Observations

1H and *3C NMR would confirm the presence of
Nuclear Magnetic Resonance (NMR) acetyl and methyl protons and carbons, as well

as the alanine backbone.

High-resolution mass spectrometry would

confirm the molecular weight and elemental
Mass Spectrometry (MS) - )

composition. Fragmentation patterns could

elucidate the structure.

Reversed-phase LC could be used for
o purification and purity assessment. Chiral LC
Liquid Chromatography (LC) i
would be necessary to confirm the D-

enantiomeric purity.

infrared (IR) Spect Characteristic peaks for the carboxylic acid,
nfrare ectrosco
P Py amide, and alkyl groups would be expected.

Conclusion

N-acetyl-N-methyl-D-Alanine is a synthetically accessible modified amino acid with potential
applications in microbiology and drug discovery. While specific data for this compound is
scarce, its structural features suggest it could be a valuable tool for probing bacterial cell wall
biosynthesis or for incorporation into novel peptidomimetics with enhanced pharmacological
properties. Further research is warranted to elucidate its specific biological activities and
potential therapeutic applications. Researchers interested in this molecule should undertake its
synthesis and biological evaluation to explore its unique properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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